3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride

• IUPAC Name: 3-[5-[[2-(4-chlorophenyl)ethylamino]methyl]furan-2-yl]benzoic acid;hydrochloride
• InChI: InChI=1S/C20H18ClNO3.ClH/c21-17-6-4-14(5-7-17)10-11-22-13-18-8-9-19(25-18)15-2-1-3-16(12-15)20(23)24;/h1-9,12,22H,10-11,13H2,(H,23,24);1H
• InChI Key: KHUAYUGKULDJSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC=C(O2)CNCCC3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C20H19Cl2NO3
• Molecular Weight: 392.3 g/mol

Description

3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride, also known as CFM-2, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. CFM-2 is a small molecule that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to exhibit anti-inflammatory and analgesic effects.

Mechanism of Action

The exact mechanism of action of 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride is not fully understood. However, it has been suggested that 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are mediators of inflammation and pain. 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride has also been shown to inhibit the activity of nuclear factor-κB (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects
3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride has been shown to exhibit anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in vitro and in vivo. Additionally, 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride has been shown to exhibit anti-tumor activity in several cancer cell lines.

Advantages and Limitations for Lab Experiments

3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride has several advantages for lab experiments. It is a small molecule that is relatively easy to synthesize and purify. It has also been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models of inflammation and pain. However, there are also limitations to using 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride in lab experiments. For example, the exact mechanism of action of 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride is not fully understood, which makes it difficult to design experiments to test specific hypotheses. Additionally, 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride has not been extensively studied in humans, which limits its potential clinical applications.

Future Directions

There are several future directions for research on 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride. First, further studies are needed to elucidate the exact mechanism of action of 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride. This will help to design experiments to test specific hypotheses and to identify potential targets for drug development. Second, more studies are needed to investigate the potential clinical applications of 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride. This will require extensive preclinical and clinical studies to evaluate the safety and efficacy of 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride in humans. Third, further studies are needed to investigate the potential anti-tumor activity of 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride. This will require the use of in vivo models of cancer to evaluate the efficacy of 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride as a potential cancer therapy. Finally, more studies are needed to investigate the potential use of 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride in combination with other drugs for the treatment of various diseases. This will require the use of in vitro and in vivo models to evaluate the synergistic effects of 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride with other drugs.

Scientific Research Applications

3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride has been studied extensively for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory and analgesic effects in various animal models of inflammation and pain. 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in vitro and in vivo. Additionally, 3-[5-({[2-(4-chlorophenyl)ethyl]amino}methyl)-2-furyl]benzoic acid hydrochloride has been shown to exhibit anti-tumor activity in several cancer cell lines.